Cas no 593-85-1 (Guanidine Carbonate)

• Product Name: Guanidine Carbonate
• CAS No: 593-85-1
• MF: C₃H₁₂N₆O₃
• MW: 180.16577911377
• MDL: MFCD00013029
• CID: 38631
• PubChem ID: 24895048
• Update Time: 2026-05-14

Guanidine Carbonate Chemical and Physical Properties

Names and Identifiers

• Guanidine carbonate
• diguanidine dihydrogen carbonate
• DIGUANIDINIUM CARBONATE
• guanidinde carbonate
• GUANIDINE CARBONAT
• GUANIDINIUM CARBONATE
• Guanidne carbonate
• Guanidonium-carbonat
• Iminoureacarbonate
• carbarnidine car-bonate
• 碳酸胍
• carbarnidine car-bonate；iminourea carbonate
• Guanidine carbonate(2:1)
• Guanidinecarbonate
• Guanidine, carbonate
• carbonic acid; guanidine
• V3394X3G2W
• DSSTox_CID_9189
• DSSTox_RID_78702
• DSSTox_GSID_29189
• diguanidine carbonate
• bis(guanidine); soda
• guanidine hemicarbonate
• carbonic acid; bis(guanidine)
• Guanidine carbonate salt, 99%
• C3H12N6O3
• EBD28409
• Tox21_113187
• Tox21_113187_1
• A
• Guanidine Carbonate

• MDL： MFCD00013029
• Inchi： 1S/2CH5N3.CH2O3/c3*2-1(3)4/h2*(H5,2,3,4);(H2,2,3,4)
• InChI Key： STIAPHVBRDNOAJ-UHFFFAOYSA-N
• SMILES： O([H])C(=O)O[H].N([H])([H])/C(=N/[H])/N([H])[H].N([H])([H])/C(=N/[H])/N([H])[H]
• BRN： 3628359

Computed Properties

• Exact Mass: 180.09700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 52.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 209

Experimental Properties

• Color/Form: Not available
• Density: 1.25
• Melting Point: >300 °C (lit.)
• PH: 11.7 (110g/l, H2O, 20℃)
• Solubility: 450g/l
• Water Partition Coefficient: 450 g/L (20 ºC)
• PSA: 209.31000
• LogP: 0.90020
• Solubility: Not available

Guanidine Carbonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S22
• RTECS：FG1750000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Guanidine Carbonate

Introduction to Guanidine Carbonate (CAS No. 593-85-1)

Guanidine Carbonate, a compound with the chemical formula C₂H₆N₂O, is a derivative of guanidine and is widely recognized for its significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. With a CAS number of 593-85-1, this compound has garnered considerable attention due to its versatile properties and utility in various industrial processes. This article delves into the detailed characteristics, applications, and recent advancements in the research involving Guanidine Carbonate.

The molecular structure of Guanidine Carbonate consists of a guanidine core coordinated with carbonate ions, which imparts unique chemical reactivity and stability. This structural feature makes it an invaluable intermediate in the synthesis of various pharmacologically active compounds. Guanidine Carbonate is particularly noted for its role in the production of antiviral and antibacterial agents, where its ability to form stable complexes with other molecules enhances drug efficacy.

In recent years, Guanidine Carbonate has been extensively studied for its potential in drug development. Its incorporation into drug formulations has shown promise in improving solubility and bioavailability of active pharmaceutical ingredients (APIs). For instance, studies have demonstrated that when combined with certain APIs, Guanidine Carbonate can form stable cocrystals, which enhance the dissolution rate and improve therapeutic outcomes. This has opened new avenues for the development of more effective and efficient drug delivery systems.

Moreover, Guanidine Carbonate has found applications in agrochemicals as a precursor to various pesticides and herbicides. Its chemical properties allow it to act as a stabilizing agent, ensuring prolonged efficacy of active ingredients in agricultural formulations. Recent research has highlighted its role in developing environmentally friendly agrochemicals that minimize ecological impact while maintaining high productivity.

The compound's versatility extends to the field of material science, where it is used as a crosslinking agent in polymers and resins. Its ability to form strong ionic bonds enhances the mechanical strength and thermal stability of materials, making it suitable for high-performance applications. Researchers have been exploring its potential in developing advanced composites for aerospace and automotive industries, where such properties are crucial.

Recent advancements in synthetic chemistry have also led to innovative uses of Guanidine Carbonate. Researchers have developed novel synthetic routes that improve yield and purity, making it more cost-effective for industrial applications. These advancements have not only expanded its utility but also made it more accessible for large-scale production.

In the realm of biotechnology, Guanidine Carbonate has been investigated for its role in enzyme stabilization and activation. Its ability to interact with biological molecules makes it an effective tool in biochemical assays and enzyme engineering. Studies have shown that it can enhance enzyme activity by stabilizing reactive sites and preventing denaturation under harsh conditions. This has significant implications for biotechnological applications, including industrial biocatalysis and diagnostic assays.

The environmental impact of Guanidine Carbonate has also been a focus of recent research. Studies have assessed its biodegradability and ecotoxicity, revealing that under controlled conditions, it poses minimal risk to aquatic ecosystems. This finding has bolstered its acceptance as a safe alternative in various industrial processes where environmental concerns are paramount.

Future prospects for Guanidine Carbonate include its integration into green chemistry initiatives aimed at reducing waste and energy consumption in chemical synthesis. Innovations such as catalytic processes and solvent-free reactions are being explored to minimize the environmental footprint associated with its production. These efforts align with global trends toward sustainable industrial practices.

In conclusion, Guanidine Carbonate (CAS No. 593-85-1) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, material science, and biotechnology. Its unique chemical properties have enabled significant advancements in drug development, agricultural productivity, material performance, and environmental sustainability. As research continues to uncover new uses and optimize production methods, Guanidine Carbonate is poised to remain a cornerstone of industrial chemistry for years to come.